Cas no 97890-07-8 (3,6-Octadien-2-ol,3,7-dimethyl-, [S-(E)]- (9CI))

• Product name: 3,6-Octadien-2-ol,3,7-dimethyl-, [S-(E)]- (9CI)
• CAS No: 97890-07-8
• MF: C₁₀H₁₈O
• MW: 154.24932
• CID: 814526
• PubChem ID: 92287076

3,6-Octadien-2-ol,3,7-dimethyl-, [S-(E)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Octadien-2-ol,3,7-dimethyl-, [S-(E)]- (9CI)
• (3E)-3,7-dimethylocta-3,6-dien-2-ol
• [S-(E)]-3,7-dimethyl-3,6-octadien-2-ol
• DTXSID601265130
• 3,6-Octadien-2-ol, 3,7-dimethyl-, [S-(E)]-
• 97890-07-8

• Inchi： InChI=1S/C10H18O/c1-8(2)6-5-7-9(3)10(4)11/h6-7,10-11H,5H2,1-4H3/b9-7+/t10-/m0/s1
• InChI Key： RJSWINAXCPBTMV-PCYYEKQGSA-N
• SMILES： CC(C(=CCC=C(C)C)C)O

Computed Properties

• Exact Mass: 154.135765
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.865
• Boiling Point: 232.7°Cat760mmHg
• Flash Point: 89.9°C
• Refractive Index: 1.469